Cas no 1016808-29-9 (2-chloro-N-(pentan-2-yl)propanamide)

2-chloro-N-(pentan-2-yl)propanamide structure
1016808-29-9 structure
Product Name:2-chloro-N-(pentan-2-yl)propanamide
CAS No:1016808-29-9
MF:C8H16ClNO
MW:177.671741485596
MDL:MFCD09950655
CID:4567123
Update Time:2023-04-06

2-chloro-N-(pentan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(pentan-2-yl)propanamide
    • Propanamide, 2-chloro-N-(1-methylbutyl)-
    • 2-chloro-N-(pentan-2-yl)propanamide
    • MDL: MFCD09950655
    • Inchi: 1S/C8H16ClNO/c1-4-5-6(2)10-8(11)7(3)9/h6-7H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: FBRWSGWUMCNOPN-UHFFFAOYSA-N
    • SMILES: C(NC(C)CCC)(=O)C(Cl)C

Computed Properties

  • Exact Mass: 177.092042g/mol
  • Monoisotopic Mass: 177.092042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 177.67g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

2-chloro-N-(pentan-2-yl)propanamide Pricemore >>

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